Cas no 1421491-54-4 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one)

3-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one is a structurally complex heterocyclic compound featuring a 1,4-thiazepane core functionalized with a morpholinylmethyl group and a propanone linker to a dimethylisoxazole moiety. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) or enzyme-modulating applications due to the presence of the morpholine and thiazepane pharmacophores. The compound's synthetic versatility allows for further derivatization, while its balanced lipophilicity, conferred by the oxazole and thiazepane rings, may enhance membrane permeability. Rigorous characterization confirms high purity, making it suitable for research applications in drug discovery and biochemical studies.

3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one structure

1421491-54-4 structure

Product Name:3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one

CAS No:1421491-54-4

MF:C₁₈H₂₉N₃O₃S

MW:367.506163358688

CID:5365180

Update Time:2025-10-23

3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

- 3-(3,5-Dimethyl-4-isoxazolyl)-1-[tetrahydro-3-(4-morpholinylmethyl)-1,4-thiazepin-4(5H)-yl]-1-propanone
- 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one
- Inchi： 1S/C18H29N3O3S/c1-14-17(15(2)24-19-14)4-5-18(22)21-6-3-11-25-13-16(21)12-20-7-9-23-10-8-20/h16H,3-13H2,1-2H3
- InChI Key： YNKJOKKPYVSTRE-UHFFFAOYSA-N
- SMILES： C(N1CCCSCC1CN1CCOCC1)(=O)CCC1=C(C)ON=C1C

Experimental Properties

Density: 1.170±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 573.1±50.0 °C(Predicted)
pka: 7.15±0.10(Predicted)

3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6400-1265-2μmol	3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one	1421491-54-4		2μmol	$85.5	2023-09-09
Life Chemicals	F6400-1265-5μmol	3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one	1421491-54-4	90%+	5μl	$94.5	2023-04-25
Life Chemicals	F6400-1265-1mg	3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one	1421491-54-4		1mg	$81.0	2023-09-09
Life Chemicals	F6400-1265-2mg	3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one	1421491-54-4		2mg	$88.5	2023-09-09
Life Chemicals	F6400-1265-3mg	3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one	1421491-54-4		3mg	$94.5	2023-09-09
Life Chemicals	F6400-1265-4mg	3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one	1421491-54-4		4mg	$99.0	2023-09-09
Life Chemicals	F6400-1265-5mg	3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one	1421491-54-4	90%+	5mg	$103.5	2023-04-25

3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one

Research Brief on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one (CAS: 1421491-54-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of small-molecule compounds targeting specific biological pathways. Among these, the compound 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one (CAS: 1421491-54-4) has emerged as a promising candidate for therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activity, and potential clinical relevance.

The compound, characterized by its unique structural features, including a morpholine-substituted thiazepane ring and a dimethylisoxazole moiety, has been investigated for its role in modulating protein-protein interactions (PPIs) and enzyme inhibition. Recent studies suggest that it exhibits high affinity for specific kinase targets, making it a potential lead compound for oncology and inflammatory diseases. Computational docking studies and in vitro assays have further elucidated its binding mechanisms and selectivity profiles.

In preclinical models, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one demonstrated significant efficacy in inhibiting tumor growth and reducing inflammatory markers. Pharmacokinetic studies revealed favorable absorption and distribution properties, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects, as highlighted in recent toxicity screenings.

Ongoing research is exploring structural derivatives to enhance the compound's therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies aim to advance this molecule into clinical trials. The integration of artificial intelligence in drug design has also accelerated the identification of analogs with improved potency and safety profiles.

In conclusion, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one represents a compelling case study in rational drug design. Its multifaceted biological activity and structural versatility underscore its potential as a cornerstone for future therapeutics. Further studies are warranted to address translational challenges and unlock its full clinical potential.